Patent
US04011384
Procedure details
With the aid of 0.0015 part by weight of the titanium trichloride catalyst prepared as described in Example 3 (a) and 0.016 part by weight of isoprenylaluminum, 11 parts by weight of ethene is polymerized in 10 parts by weight of hexane with 5 parts by weight of a C4 -cut containing 45.6% trans-butene-2, 34.2% cis-butene-2, 18,1% butane and 2.1% butene-1 at a temperature of 85° C. first for 1/2 hour under a pressure of 6-7 atm. gauge. Thereafter, 0.001 part by weight of hydrogen is added and the polymerization continued under 7 atm. gauge. The ethene is added during the entire polymerization time of 3 hours. Subsequently, the polyethylene suspension is separated on a separating device and the polymer is dried, thus obtaining 10.5 parts by weight of a terpolymer of ethene, butene-1, and butene-2 having the following characteristics:
[Compound]
Name
Example 3 ( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
isoprenylaluminum
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
trans-butene-2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
cis-butene-2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
Name
Identifiers
|
REACTION_CXSMILES
|
[CH:1]([Al])=[CH:2]C(=C)C.C=C.[CH3:9][CH2:10][CH2:11][CH3:12].[CH3:13][CH2:14][CH:15]=[CH2:16].[H][H]>[Cl-].[Cl-].[Cl-].[Ti+3].CCCCCC>[CH2:1]=[CH2:2].[CH3:12][CH2:11][CH:10]=[CH2:9].[CH3:13]/[CH:14]=[CH:15]/[CH3:16] |f:5.6.7.8,^3:1|
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Inputs
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C=C
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
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Smiles
|
[Cl-].[Cl-].[Cl-].[Ti+3]
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Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CCCCCC
|
Step Five
[Compound]
|
Name
|
Example 3 ( a )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Six
|
Name
|
isoprenylaluminum
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=CC(C)=C)[Al]
|
Step Seven
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C=C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Subsequently, the polyethylene suspension is separated on a separating device
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the polymer is dried
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
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Smiles
|
|
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Name
|
|
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Type
|
product
|
|
Smiles
|
C=C
|
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Name
|
|
|
Type
|
product
|
|
Smiles
|
CCC=C
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C/C=C/C
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
